Cas no 116543-91-0 (methyl 6-fluoro-4-oxo-4H-chromene-2-carboxylate)

• Product Name: methyl 6-fluoro-4-oxo-4H-chromene-2-carboxylate
• CAS No: 116543-91-0
• MF: C₁₁H₇FO₄
• MW: 222.169286966324
• MDL: MFCD03789284
• CID: 1208053
• PubChem ID: 329764776
• Update Time: 2025-06-11

methyl 6-fluoro-4-oxo-4H-chromene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-fluoro-4-oxo-4H-chromene-2-carboxylate
• 4H-1-benz<wbr>
• LogP
• METHYL 6-FLUOROCHROMONE-2-CARBOXYLATE
• 6-Fluorochromone-2-carboxylic acid methyl ester
• IWYHARNYXQFPOB-UHFFFAOYSA-N
• Methyl 6-fluoro-4-oxo-4H-1-benzopyran-2-carboxylate
• 4H-1-Benzopyran-2-carboxylic acid, 6-fluoro-4-oxo-, methyl ester
• SCHEMBL9685165
• methyl-6-fluoro-4-oxo-4H-benzopyran-2-carboxylate
• DTXSID60555687
• 116543-91-0
• METHYL 6-FLUORO-4-OXOCHROMENE-2-CARBOXYLATE
• MFCD03789284

• MDL： MFCD03789284
• Inchi： 1S/C11H7FO4/c1-15-11(14)10-5-8(13)7-4-6(12)2-3-9(7)16-10/h2-5H,1H3
• InChI Key： IWYHARNYXQFPOB-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C=C(C(=O)OC)O2)=O

Computed Properties

• Exact Mass: 222.03281
• Monoisotopic Mass: 222.03283686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 137-143 °C
• Boiling Point: 320.9±42.0 °C at 760 mmHg
• Flash Point: 143.0±22.8 °C
• PSA: 52.6
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

methyl 6-fluoro-4-oxo-4H-chromene-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on methyl 6-fluoro-4-oxo-4H-chromene-2-carboxylate

Exploring the Versatile Applications of Methyl 6-Fluoro-4-oxo-4H-chromene-2-carboxylate (CAS No. 116543-91-0) in Modern Chemistry

The compound methyl 6-fluoro-4-oxo-4H-chromene-2-carboxylate (CAS No. 116543-91-0) has garnered significant attention in recent years due to its unique structural properties and broad applicability in pharmaceutical and material science. As a fluorinated chromene derivative, this molecule combines the reactivity of a chromene backbone with the electronic effects of a fluoro substituent, making it a valuable building block for synthetic chemists. Researchers are particularly interested in its potential as a precursor for bioactive molecules, given the increasing demand for fluorinated heterocycles in drug discovery.

One of the most searched questions about this compound revolves around its synthetic routes and purification methods. Current literature describes efficient protocols involving condensation reactions of fluorinated salicylaldehydes with active methylene compounds, followed by esterification. The presence of both electron-withdrawing (fluoro and carbonyl) and electron-donating (chromene oxygen) groups creates interesting electronic effects that influence its reactivity in cross-coupling reactions—a hot topic in green chemistry discussions.

In the context of structure-activity relationship (SAR) studies, the 6-fluoro substitution on the chromene ring has shown remarkable effects on biological activity. This aligns with current industry trends favoring fluorine-containing pharmaceuticals, which account for over 30% of recent FDA approvals. The compound's ester functionality provides versatility for further derivatization, addressing another frequently searched topic: modifiable scaffolds for medicinal chemistry.

Material scientists have explored its applications in organic electronics, where the conjugated chromene system and fluorine atom contribute to interesting photophysical properties. Recent publications highlight its potential as a fluorescence probe or building block for OLED materials—subjects generating substantial interest in nanotechnology forums. The compound's stability under various conditions makes it particularly attractive for these applications.

From an analytical perspective, questions often arise about characterization techniques for this molecule. Modern approaches combine NMR spectroscopy (notably ¹⁹F NMR for the fluorine atom), mass spectrometry, and X-ray crystallography to confirm its structure. The distinct 13C NMR chemical shifts of the carbonyl groups provide valuable diagnostic signals, while the UV-Vis absorption spectrum reveals insights into its electronic transitions.

Environmental considerations have become increasingly important in chemical research. Fortunately, methyl 6-fluoro-4-oxo-4H-chromene-2-carboxylate demonstrates favorable biodegradation profiles in preliminary studies, addressing growing concerns about persistent organic pollutants. Its moderate solubility in common organic solvents facilitates greener extraction methods, aligning with principles of sustainable chemistry—a trending topic in academic and industrial circles.

The compound's crystallographic properties have attracted attention from computational chemists developing molecular modeling approaches. The planar chromene system with its intramolecular hydrogen bonding patterns serves as an excellent case study for density functional theory (DFT) calculations, particularly regarding fluorine-aromatic interactions. These computational studies help predict its behavior in more complex systems.

Looking toward future applications, researchers are investigating its potential in multicomponent reactions to create diverse molecular libraries—a strategy gaining traction in high-throughput screening programs. The balance between the compound's stability and reactivity makes it particularly suitable for such applications, potentially accelerating the discovery of novel therapeutic agents or functional materials.

In summary, methyl 6-fluoro-4-oxo-4H-chromene-2-carboxylate (CAS No. 116543-91-0) represents a fascinating case where fundamental chemical principles meet cutting-edge applications. Its unique combination of structural features addresses multiple current research priorities, from drug discovery to advanced materials, while its well-characterized properties provide a solid foundation for further innovation. As synthetic methodologies advance and analytical techniques become more sophisticated, we anticipate even broader utilization of this versatile compound across scientific disciplines.